Cas no 122497-17-0 (Diethyl 2-[2-(2-amino-6-chloropurin-9-yl)ethyl]-2-carbethoxymalonate)

Diethyl 2-[2-(2-amino-6-chloropurin-9-yl)ethyl]-2-carbethoxymalonate structure
122497-17-0 structure
Product Name:Diethyl 2-[2-(2-amino-6-chloropurin-9-yl)ethyl]-2-carbethoxymalonate
CAS No:122497-17-0
MF:C17H22ClN5O6
MW:427.839482784271
CID:4759500
Update Time:2023-08-16

Diethyl 2-[2-(2-amino-6-chloropurin-9-yl)ethyl]-2-carbethoxymalonate Chemical and Physical Properties

Names and Identifiers

    • diethyl 2-[2-(2-amino-6-chloropurin-9-yl)ethyl]-2-carbethoxymalonate
    • triethyl 3-(2-amino-6-chloro-9H-purin-9-yl)propane-1,1,1-tricarboxylate
    • 3-(2-Amino-6-chloro-9H-purine-9-yl)propane-1,1,1-tricarboxylic acid triethyl ester
    • Diethyl 2-[2-(2-amino-6-chloropurin-9-yl)ethyl]-2-carbethoxymalonate
    • Inchi: 1S/C17H22ClN5O6/c1-4-27-13(24)17(14(25)28-5-2,15(26)29-6-3)7-8-23-9-20-10-11(18)21-16(19)22-12(10)23/h9H,4-8H2,1-3H3,(H2,19,21,22)
    • InChI Key: OZEJVERUHWUZSP-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC(N)=N1)N(C=N2)CCC(C(=O)OCC)(C(=O)OCC)C(=O)OCC

Computed Properties

  • Exact Mass: 427.1258611 g/mol
  • Monoisotopic Mass: 427.1258611 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 12
  • Complexity: 563
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 149
  • Molecular Weight: 427.8
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